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Compound of Interest

Compound Name: 2,3-Hexadiene

Cat. No.: B15497121

Disclaimer: This document provides a summary of available health and safety information for
2,3-Hexadiene (CAS No. 592-49-4). It is intended for use by qualified professionals in research
and development. It is important to note that comprehensive toxicological data specifically for
2,3-Hexadiene is limited. Much of the information presented is based on data for other
hexadiene isomers and should be interpreted with caution. Always consult a comprehensive
and current Safety Data Sheet (SDS) before handling this chemical.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 2,3-Hexadiene. These
properties are essential for understanding its behavior and potential hazards in a laboratory
setting.
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Property Value Unit Source
Molecular Formula C6H10 [1]
Molecular Weight 82.14 g/mol [2]
CAS Number 592-49-4 [1]
Boiling Point 68 (at 760 mmHQ) °C [3114]
341.15 K [1](2]
Melting Point -94.9 (estimate) °C [4]
158.81 K [2]
Density 0.675 - 0.685 g/cm3 [3114]
Refractive Index 1.3920 - 1.413 [3114]
Vapor Pressure 154'1_i 00 mmHg at 25°C [3]
(Predicted)

LogP (Octanol/Water

Partition Coefficient)

3.03 (Predicted)

[3]

lonization Energy

8.76 + 0.05

eV

[2][5]

Hazard Identification and Classification

While a specific, comprehensive hazard profile for 2,3-Hexadiene is not readily available,

based on information for other hexadiene isomers, it should be considered a hazardous

substance. The primary hazards are flammability and potential for irritation.[6]

GHS Hazard Statements (Inferred from Isomers):

H225: Highly flammable liquid and vapor.[7][8]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[3]
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Toxicology and Health Effects

Detailed toxicological studies specifically on 2,3-Hexadiene are not widely available in the
public domain. The following information is based on general toxicological principles and data
from related hexadiene compounds.

» Acute Toxicity: Not classified as acutely toxic based on data for 1,3-Hexadiene.[8] However,
inhalation of high vapor concentrations may lead to symptoms like headache, dizziness,
tiredness, nausea, and vomiting.[9]

o Skin Corrosion/Irritation: Expected to cause skin irritation.[8]
» Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[8]
o Respiratory or Skin Sensitization: Data not available.

o Germ Cell Mutagenicity: Not classified as a germ cell mutagen based on data for 1,3-
Hexadiene.[8]

o Carcinogenicity: Not classified as a carcinogen based on data for 1,3-Hexadiene.[8]

» Reproductive Toxicity: Not classified as a reproductive toxicant based on data for 1,3-
Hexadiene.[8]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[8]
» Specific Target Organ Toxicity (Repeated Exposure): Data not available.
o Aspiration Hazard: Data not available.

Experimental Protocols

Specific experimental protocols for the safety evaluation of 2,3-Hexadiene were not found in
the reviewed literature. However, standardized methodologies are used to assess the health
and safety of chemicals. These include:

» Acute Toxicity Testing: Typically involves administering a single dose of the substance to
laboratory animals to determine the median lethal dose (LD50) or to observe for signs of
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toxicity.[10]

» Skin Irritation/Corrosion Testing: Often utilizes in vitro methods with reconstructed human
epidermis models to assess the potential for a chemical to cause skin irritation or corrosion.

[5]

o Eye Irritation/Corrosion Testing: Can be conducted using in vitro models to evaluate the
potential for a substance to cause damage to the eyes.

A general workflow for assessing chemical hazards is depicted below.
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General Chemical Hazard Assessment Workflow

In Vitro Testing

Cytotoxicity Assays Genotoxicity Assays

(Reconstructed Human Epidermis)

Skin Initation/Corrosion Eye InitaionCorrosion

Provides dose-range finding

Data Collection In Vivo Testing (if necessary)

Literature Search
(Physicochemical, Toxicological Data)

In Silico Prediction
(e.9.. QSAR)

Developmental & Reproductive

Acute Toxicity Studies Toxicity Studies.

Repeated Dose Toxicity Studies

\ Hafard Charactegjzation & Ri g essment

Hazard

Dose-Response ‘

Exposure

Risk Characterization
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First Aid Response for 2,3-Hexadiene Exposure

Exposure Occurs

Ensure Scene Safety
(Remove from source, ventilate)

Y

Assess Victim's Condition
(Consciousness, Breathing)

Based on exposure type /Based on exposure type \Based on exposure type Based on exposure type

Inhalation: Skin Contact: Eye Contact: Ingestion:

Move to fresh air. Remove‘contamlnated clothing, Rinse with water for 15 min. Rinse mouth, do NOT induce vomiting.
rinse with water.

Seek Professional

Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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